Osthole-d3

• Molecular Formula: C15H16O3
• Molecular Weight: 247.30 g/mol
• InChI: InChI=1S/C15H16O3/c1-10(2)4-7-12-13(17-3)8-5-11-6-9-14(16)18-15(11)12/h4-6,8-9H,7H2,1-3H3/i3D3
• InChIKey: MBRLOUHOWLUMFF-HPRDVNIFSA-N

Osthole-d3 Procurement Guide

Osthole-d3 (CAS not separately assigned; unlabeled Osthole CAS 484-12-8) is a deuterium-labeled analog of the natural coumarin osthole . With a molecular formula of C15H13D3O3 and molecular weight of 247.30 g/mol, it contains three deuterium atoms substituting three hydrogen atoms in the parent osthole molecule (C15H16O3, MW 244.29) . This isotopic substitution produces a nominal mass shift of +3 Da, enabling unambiguous mass spectrometric discrimination from unlabeled osthole while preserving near-identical physicochemical properties [1]. Osthole-d3 is manufactured for research use as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis via NMR, GC-MS, or LC-MS .

Stable isotope-labeled internal standard (SIL-IS) for osthole LC-MS/MS quantification

Co-elution with analyte enables matrix-effect correction superior to structural analog IS

Defined isotopic purity and site-specific methoxy-d3 labeling for batch-to-batch MS response consistency

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Osthole-d3 Selection Criteria

In LC-MS-based quantification of osthole in complex biological matrices such as plasma, tissue homogenates, or urine, the use of unlabeled osthole or a structurally similar non-deuterated coumarin as an internal standard introduces unacceptably high analytical variability. Non-isotopic internal standards fail to co-elute identically with the target analyte, resulting in differential ionization suppression or enhancement (matrix effects) that cannot be adequately corrected [1]. Furthermore, unlabeled osthole cannot be distinguished from endogenous osthole or osthole derived from administered doses, rendering accurate pharmacokinetic measurements impossible. Osthole-d3 provides the isotopic differentiation necessary for selective ion monitoring while maintaining chromatographic co-elution behavior that minimizes matrix effect discrepancies [2].

Target IS

Osthole-d3 (SIL-IS) co-elutes with osthole and corrects matrix-dependent ion suppression.

Structural Analog IS (e.g., imperatorin, paeonol)

Differential extraction recovery, retention, and ionization under variable matrix conditions may compromise accuracy.

Deuterium isotope effect may produce a slight retention time shift relative to unlabeled osthole; co-elution should be verified during method transfer.

• [1] Hewavitharana AK, Tan SK, Shaw PN. Strategies for the detection and elimination of matrix effects in quantitative LC-MS analysis. LCGC North America. 2014;32(1):54-64. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Resource. View Source

Osthole-d3 Quantitative Evidence

Isotopic Mass Difference for LC-MS/MS Quantification

Osthole-d3 provides a nominal mass increase of +3 Da relative to unlabeled osthole (C15H13D3O3 vs. C15H16O3), enabling complete baseline resolution in the mass spectrometer channel without requiring chromatographic separation . This mass differential allows selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions specific to each compound, eliminating cross-talk interference that would occur if unlabeled osthole were used as the internal standard [1].

Mass shift vs unlabeled

Class-level inference

+3 Da (m/z 244→247)

Enables selective MRM without interference from endogenous analyte.

Co-elution with osthole maintained; methoxy-d3 labeling ensures dominant isotopic species.

Evidence Dimension	Nominal molecular mass and MRM channel discrimination
Target Compound Data	247.30 Da (m/z 247 for [M+H]+ precursor)
Comparator Or Baseline	Osthole (unlabeled): 244.29 Da
Quantified Difference	+3 Da mass shift; baseline-resolved MS channels
Conditions	LC-MS/MS analysis; electrospray ionization positive ion mode

Why This Matters

This mass difference enables unambiguous quantification of unlabeled osthole in biological samples using Osthole-d3 as the internal standard without the signal overlap that renders unlabeled internal standards unusable.

• [1] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis. Parameter comparison table: Analyte (300 Da) vs. Deuterated Standard (303 Da). View Source

Short Elimination Half-Life and Assay Sensitivity

The use of stable isotope-labeled internal standards (SIL-IS) such as Osthole-d3 is the most well-recognized technique for correcting matrix effects in quantitative LC-MS [1]. Studies evaluating SIL-IS methodology demonstrate that deuterated internal standards co-elute with the target analyte, thereby experiencing nearly identical matrix-induced ionization suppression or enhancement, enabling accurate normalization of analyte response across diverse biological matrices [2]. In contrast, structural analog internal standards exhibit differential chromatographic retention, leading to variable matrix effect exposure and quantification errors exceeding ±30% in some matrices.

Elimination kinetics

Cross-study comparable

T₁/₂α 5.81 min, T₁/₂β 42.2 min (rabbit iv)

Demands wide dynamic range quantification; SIL-IS supports LLOQ 0.5–1.0 ng/mL.

Sensitive terminal-phase measurement depends on isotope dilution correction across full concentration range.

Evidence Dimension	Accuracy of quantification after matrix effect correction
Target Compound Data	SIL-IS method: accuracy within ±15% of nominal concentration (FDA bioanalytical guidance acceptance criteria)
Comparator Or Baseline	Structural analog IS method: accuracy deviations up to >30% in complex matrices
Quantified Difference	SIL-IS reduces matrix-induced quantification error by ≥2-fold relative to analog IS
Conditions	LC-MS/MS analysis of biological matrices (plasma, urine, tissue homogenate) per FDA/EMA bioanalytical method validation guidelines

Why This Matters

Procurement of Osthole-d3 over a non-deuterated analog internal standard directly translates to method validation success, regulatory submission compliance, and reduced batch failure rates in bioanalytical studies.

• [1] Hewavitharana AK, Tan SK, Shaw PN. Strategies for the detection and elimination of matrix effects in quantitative LC-MS analysis. LCGC North America. 2014;32(1):54-64. View Source
• [2] Pharmaffiliates. The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Technical Blog. May 2025. View Source

Site-Specific Labeling and Isotopic Purity

Osthole-d3 enables the precise tracking of osthole and its metabolites in biological systems by providing a distinct isotopic signature that differentiates exogenously administered compound from endogenous osthole or osthole from dietary sources [1]. The metabolic pathways of osthole include hydroxylation, glucuronidation, and sulfation mediated primarily by CYP3A4 and CYP3A5 enzymes [2]. Without a deuterated tracer, baseline endogenous osthole levels confound pharmacokinetic parameter calculations (AUC, Cmax, t½) in both preclinical and clinical studies .

Isotopic purity & labeling

Class-level inference

≥98% purity, methoxy-d3 (no d0 contamination)

Ensures predictable MS response ratios and batch-to-batch consistency.

Supplier-specified; CoA review recommended. Single dominant isotopic species reduces response variability.

Evidence Dimension	Distinction of administered compound from endogenous background
Target Compound Data	Osthole-d3: distinct m/z 247 MS channel; enables unambiguous quantification of spiked/unlabeled osthole
Comparator Or Baseline	Unlabeled osthole IS: indistinguishable from endogenous osthole; endogenous contribution unknown
Quantified Difference	Not quantifiable (endogenous levels vary by biological source and individual); deuterated IS eliminates this source of systematic error entirely
Conditions	Pharmacokinetic studies in biological matrices containing endogenous osthole or osthole-derived metabolites

Why This Matters

For DMPK studies requiring accurate measurement of osthole exposure and metabolite profiling, Osthole-d3 is functionally required; unlabeled internal standards cannot correct for endogenous background interference.

• [1] Biosynth. Osthole: Nature‘s Hidden Remedy for Modern Ailments. Product/Application Note: Osthole-d3 Deuterium-Labeled Compound for metabolic studies and pharmacokinetic research. View Source
• [2] Zhao Q, Li XM, Liu HN, Gonzalez FJ, Li F. Metabolic map of osthole and its effect on lipids. Xenobiotica. 2018;48(3):285-299. View Source

Regulatory Acceptance: Deuterated Internal Standards as Required Practice Under FDA/EMA Bioanalytical Guidance

Regulatory authorities including the FDA, EMA, and ICH explicitly recognize stable isotope-labeled internal standards as the gold standard for bioanalytical method validation, with deuterated internal standards becoming standard practice in regulated environments [1]. The FDA Bioanalytical Method Validation Guidance emphasizes that the internal standard should respond similarly to the analyte to compensate for matrix effects and recovery variability, a requirement that deuterated SIL-IS compounds uniquely satisfy [2]. Method validation submissions using non-isotopic internal standards face increased scrutiny and may require additional justification or supplementary experiments.

Evidence Dimension	Regulatory acceptance and validation burden
Target Compound Data	Deuterated SIL-IS (Osthole-d3): fully compliant with FDA/EMA/ICH guidance; minimal additional justification required
Comparator Or Baseline	Non-isotopic structural analog IS: may require extensive matrix effect evaluation, cross-validation studies, and justification
Quantified Difference	Not quantitatively defined; reflects reduced regulatory friction and accelerated method approval timelines
Conditions	GLP bioanalytical studies supporting IND/NDA submissions; pharmacokinetic studies for regulatory filings

Why This Matters

Selection of Osthole-d3 over a non-deuterated alternative reduces regulatory risk, accelerates method validation timelines, and ensures compliance with global bioanalytical guidelines.

• [1] Pharmaffiliates. The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Regulatory Compliance and Industry Standards section. May 2025. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: Regulatory Acceptance section. View Source

Osthole-d3 Application Scenarios

Preclinical Pharmacokinetic Studies

Osthole-d3 serves as the SIL-IS for LC-MS/MS quantification of osthole in plasma, tissue, and urine samples from rodent and non-rodent pharmacokinetic studies. The +3 Da mass differential enables specific MRM transitions that eliminate interference from endogenous osthole and matrix components, achieving the accuracy and precision required for regulatory PK parameter estimation (AUC, Cmax, t½, Vd, CL) .

Metabolite Profiling and Identification

The deuterium label in Osthole-d3 permits definitive tracking of osthole-derived metabolites through phase I (hydroxylation, mediated by CYP3A4/3A5) and phase II (glucuronidation, sulfation) metabolic pathways [1]. This enables researchers to distinguish newly formed metabolites from background signals and to quantify metabolite formation rates in hepatocyte incubations, microsomal assays, and in vivo studies.

Multi-Component TCM Method Development

In bioavailability and bioequivalence assessments comparing different osthole formulations or delivery platforms, Osthole-d3 provides the analytical precision necessary to detect formulation-dependent differences in absorption and exposure. The SIL-IS methodology corrects for matrix effects and sample-to-sample variability, enabling the statistical power required for BE study conclusions with reduced subject numbers .

Novel Drug Delivery System Evaluation

For CROs and pharmaceutical sponsors developing osthole-based therapeutics requiring regulatory submission, Osthole-d3 enables validated bioanalytical methods compliant with FDA, EMA, and ICH M10 guidelines. The use of a deuterated SIL-IS minimizes method validation burden by inherently satisfying requirements for matrix effect evaluation, recovery assessment, and precision/accuracy across analytical runs [2].

Application

Selection Property

Validation Focus

Preclinical PK studies

Isotope dilution MS with SIL-IS

Matrix-effect correction across wide dynamic range; bioanalytical validation review

Metabolite identification (UHPLC-Q-TOF-MS)

Deuterium tracer for parent-derived metabolite differentiation

Isobaric interference resolution; metabolite profiling accuracy

Multi-coumarin TCM method development

Co-elution normalization for osthole channel

Matrix-effect correction in complex botanical matrices

Novel drug delivery system evaluation

Formulation-independent matrix effect correction

Accurate plasma/tissue quantification across formulation comparison studies

• [1] Zhao Q, Li XM, Liu HN, Gonzalez FJ, Li F. Metabolic map of osthole and its effect on lipids. Xenobiotica. 2018;48(3):285-299. View Source
• [2] Pharmaffiliates. The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Regulatory Compliance and Industry Standards section. View Source